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Compound of Interest

Compound Name: Stannous phosphate

CAS No.: 16834-09-6

Cat. No.: B15803103

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Stannous phosphate, a versatile inorganic compound, is emerging as a critical precursor in

the synthesis of a wide array of advanced materials. Its unique chemical properties, particularly

the +2 oxidation state of tin, offer distinct advantages in various applications, ranging from the

development of biocompatible materials for drug delivery to the fabrication of high-performance

electrodes for energy storage. This technical guide provides a comprehensive overview of

stannous phosphate, focusing on its synthesis, its role as a precursor in material fabrication,

and its potential applications, with a particular emphasis on the interests of researchers in

materials science and drug development.

Chemical and Physical Properties of Stannous
Phosphates
Stannous phosphate can exist in several forms, with the most common being stannous

orthophosphate (Sn₃(PO₄)₂) and stannous pyrophosphate (Sn₂P₂O₇). The properties of these
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compounds are crucial for their application as precursors.

Property
Stannous Orthophosphate
(Sn₃(PO₄)₂)

Stannous Pyrophosphate
(Sn₂P₂O₇)

Molar Mass 546.07 g/mol [1] 411.36 g/mol [2]

Appearance White to off-white powder Amorphous white powder[2]

Solubility in Water Insoluble Insoluble[2]

Solubility in Other Solvents
Soluble in concentrated

mineral acids

Soluble in concentrated

mineral acids and sodium

pyrophosphate solutions[2]

Decomposition Temperature >400°C Decomposes above 400°C[2]

Crystal Structure Data not readily available Amorphous[2]

Synthesis of Stannous Phosphate Precursors
The synthesis of stannous phosphate is a critical first step in its utilization as a precursor. The

primary methods involve precipitation reactions from aqueous solutions.

Experimental Protocol: Synthesis of Stannous
Pyrophosphate
A common method for the preparation of stannous pyrophosphate involves the reaction of a

stannous salt with an alkali metal pyrophosphate.

Materials:

Stannous chloride (SnCl₂) or Stannous sulfate (SnSO₄)

Sodium pyrophosphate (Na₄P₂O₇) or Potassium pyrophosphate (K₄P₂O₇)

Deionized water

Procedure:
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Prepare an aqueous solution of the stannous salt (e.g., stannous chloride). The

concentration is typically in the range of 1-30% by weight.

Prepare a stoichiometric aqueous solution of the alkali metal pyrophosphate.

The reaction is typically carried out at room temperature (10-40 °C).

The pyrophosphate solution is added to the stannous salt solution with stirring to initiate the

precipitation of stannous pyrophosphate.

The resulting precipitate is a white powder.

The precipitate is then washed thoroughly with water to remove soluble byproducts, such as

sodium chloride, until the chloride ion concentration in the wash water is less than 1%.

The washed precipitate is filtered and dried at a temperature between 60-150 °C.

The dried product can then be pulverized to the desired particle size.

This method is advantageous for its simplicity and the ability to produce a high-purity product

suitable for various applications.

Applications of Stannous Phosphate as a Precursor
The utility of stannous phosphate as a precursor stems from its ability to provide both tin and

phosphate ions in a reactive form for the synthesis of more complex materials.

Synthesis of Calcium Phosphate-Based Biomaterials
Stannous phosphate can serve as a precursor in the synthesis of calcium phosphate

materials, such as hydroxyapatite (HAp) and other calcium phosphate ceramics, which are

widely used in biomedical applications due to their biocompatibility and osteoconductivity.[3][4]

[5] The synthesis often involves a wet chemical precipitation method where a calcium precursor

is reacted with a phosphate source.[3] While direct use of stannous phosphate as the primary

phosphate source is less documented, the principles of phosphate precipitation are

transferable.

Generalized Experimental Workflow for Calcium Phosphate Synthesis:
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Caption: Generalized workflow for the synthesis of calcium phosphate powders.
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Anode Materials for Lithium-Ion Batteries
Tin-based materials are promising candidates for anodes in lithium-ion batteries (LIBs) due to

their high theoretical specific capacity.[6][7] Stannous phosphate can be used as a precursor

to synthesize various tin-based anode materials, including tin oxides and tin phosphides.[8] The

synthesis often involves a carbothermal reduction or a solid-state reaction.

Quantitative Data for Stannate-Based Anode Materials in LIBs:[2]

Anode Material
Synthesis
Method

Morphology
Initial
Coulombic
Efficiency (%)

Cycling
Stability
(mAh·g⁻¹/cycle
s @ A·g⁻¹)

Co₂SnO₄
Hydrothermal &

Heat Treatment

Hollow

Nanospheres
- 442 / 60 @ 1

SnO₂/Mn₂SnO₄

@C
-

Multi-yolk–shell

Nanoboxes
- >549 @ 2

Mn₂SnO₄@GS - - - ~455 / 200 @ 0.4

Drug Delivery Systems
Phosphate-based nanoparticles are being extensively investigated as carriers for drug delivery

due to their biocompatibility and biodegradability.[9][10][11][12][13] While direct synthesis of

drug-loaded stannous phosphate nanoparticles is an area of ongoing research, the principles

of nanoparticle formulation for high drug loading can be applied. Strategies to enhance drug

loading capacity include forming a nanoparticle core composed primarily of the drug and

stabilizing it with a suitable coating.

Experimental Workflow for Nanoparticle Drug Carrier Preparation:
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Caption: General workflow for preparing drug-loaded nanoparticles.
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Biological Interactions and Signaling Pathways
For drug development professionals, understanding the potential biological interactions of

materials is paramount. Tin ions, which can be released from stannous phosphate-based

materials, are known to interact with various cellular components and signaling pathways.

Potential Interaction with MAPK/ERK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK)/Extracellular Signal-Regulated Kinase (ERK)

pathway is a crucial signaling cascade that regulates cell proliferation, differentiation, and

survival.[14][15][16] Various extracellular stimuli, including growth factors and stress, can

activate this pathway. The core of the pathway consists of a three-tiered kinase cascade: a

MAPKKK (e.g., Raf), a MAPKK (e.g., MEK), and a MAPK (e.g., ERK). Activated ERK can then

phosphorylate a variety of downstream targets, including transcription factors, leading to

changes in gene expression.

Given that metal ions can influence cellular signaling, it is plausible that stannous ions could

modulate the MAPK/ERK pathway, potentially through interactions with kinases or

phosphatases within the cascade. This could have implications for the cellular response to

materials synthesized from stannous phosphate precursors.
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Caption: Potential interaction of stannous ions with the MAPK/ERK pathway.
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Potential Interaction with NF-κB Signaling Pathway
The Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) pathway is another

critical signaling cascade involved in inflammation, immunity, and cell survival.[17][18][19][20]

[21] In its inactive state, NF-κB is held in the cytoplasm by inhibitor of κB (IκB) proteins. Upon

stimulation by various signals, such as inflammatory cytokines, the IκB kinase (IKK) complex is

activated, leading to the phosphorylation and subsequent degradation of IκB. This allows NF-

κB to translocate to the nucleus and activate the transcription of target genes. Calcium

signaling has been shown to be required for the activation of NF-κB in T cells.[17] Given the

ability of metal ions to interfere with calcium signaling, stannous ions might indirectly affect NF-

κB activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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